Cas no 1804319-82-1 (2-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 2-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804319-82-1
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4830488
• Update Time: 2025-10-30

2-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H5F5N2O/c10-3-6-5(1-2-15)7(4-16-8(6)11)17-9(12,13)14/h4H,1,3H2
• InChI Key： XYMLHZOKDAOZCM-UHFFFAOYSA-N
• SMILES： FCC1C(=NC=C(C=1CC#N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 2.3
• Topological Polar Surface Area: 45.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile

Comprehensive Overview of 2-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804319-82-1)

2-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804319-82-1) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique trifluoromethoxy and fluoromethyl substituents, exhibits remarkable potential as a building block for the synthesis of advanced bioactive molecules. Its molecular structure, featuring a pyridine core with strategically placed fluorine atoms, contributes to its exceptional lipophilicity and metabolic stability, making it a valuable candidate for drug discovery and material science applications.

The growing interest in fluorinated compounds like 2-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile stems from their ability to modulate the physicochemical properties of molecules, enhancing bioavailability and target selectivity. Researchers are increasingly exploring its utility in the development of next-generation pharmaceuticals, particularly in areas such as CNS therapeutics and oncology. The compound's acetonitrile moiety further expands its versatility, enabling diverse synthetic transformations to create novel derivatives with tailored functionalities.

In the context of agrochemical innovation, 2-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile has shown promise as a key intermediate for designing crop protection agents. Its structural features align with the industry's demand for compounds that combine efficacy with environmental sustainability. Recent studies highlight its potential in addressing challenges related to pest resistance and soil persistence, topics that are currently trending in agricultural research forums and scientific databases.

The synthesis of CAS No. 1804319-82-1 involves sophisticated fluorination techniques, including halogen exchange and nucleophilic substitution reactions, which are widely discussed in organic chemistry literature. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring precise quality control for research and industrial applications. These methodologies are frequently searched by chemists seeking to optimize synthetic routes for similar heterocyclic compounds.

From a commercial perspective, the demand for 2-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile is driven by its role in high-value chemical synthesis. Suppliers and manufacturers emphasize its importance in proprietary R&D pipelines, particularly for companies focusing on patent-protected molecules. The compound's CAS registry number (1804319-82-1) serves as a critical identifier in global chemical inventories, facilitating regulatory compliance and supply chain transparency—a key concern for stakeholders in the fine chemicals sector.

Emerging applications of this compound extend to material science, where its fluorine-rich architecture contributes to the development of specialty polymers with enhanced thermal and chemical resistance. This aligns with current industry trends toward high-performance materials for electronics and coatings. Researchers investigating molecular design strategies often reference such fluorinated pyridines as exemplary cases of structure-property relationships optimization.

Environmental and safety profiles of 2-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile are routinely evaluated through eco-toxicological studies, reflecting the chemical industry's commitment to green chemistry principles. Data from these assessments are increasingly requested by regulatory bodies and sustainability-focused organizations, making this aspect a recurring topic in scientific literature and industry reports.

In summary, 2-Fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804319-82-1) represents a multifaceted compound at the intersection of medicinal chemistry, agrochemical development, and advanced materials. Its continued study addresses pressing questions in molecular innovation while meeting the evolving needs of research communities and industrial applications worldwide.